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Compound of Interest

Compound Name: Sulmarin disodium

CAS No.: 1040-23-9

Cat. No.: B085518 Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, the operator must understand the physicochemical nature of the

substance to select the correct waste stream. Sulmarin Disodium is a sulfated coumarin

derivative used primarily for its hemostatic (Vitamin P-like) activity.[1][2]

Parameter Technical Specification

Chemical Name
4-Methyl-6,7-bis(sulfooxy)-2H-1-benzopyran-2-

one, disodium salt

CAS Registry Number 29334-07-4

Molecular Formula C₁₀H₆Na₂O₁₀S₂

Physical State White to pale yellow fine crystalline powder

Solubility Soluble in water; slightly soluble in DMSO

Bioactivity
Hemostatic (affects capillary permeability);

Coumarin derivative

Primary Hazard
Inhalation of fine dust; Potential aquatic toxicity

due to bioactivity
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Pre-Disposal Safety Logic (The "Why")
As a Senior Application Scientist, I emphasize that safety protocols are not arbitrary rules but

responses to specific chemical behaviors.

Dust Control (Inhalation Vector): Sulmarin Disodium is a fine crystalline powder.[1] The

primary risk during transfer to waste containers is aerosolization. Inhalation of hemostatic

agents can theoretically alter systemic coagulation parameters or cause mucosal irritation.[1]

Protocol: All solid waste transfers must occur inside a chemical fume hood.[1]

Aqueous Solubility (Leaching Vector): Because the disodium salt is highly water-soluble, it

poses a significant leaching risk if disposed of in standard landfill streams.[1][2] Protocol: It

must be incinerated to prevent migration into groundwater, where coumarin derivatives can

affect aquatic life.

Chemical Stability: The sulfate ester bonds (

) are generally stable but can hydrolyze under strong acidic/basic conditions.[1][2] Protocol:
Do not mix with strong acids in the waste stream to avoid uncontrolled hydrolysis and heat
generation.[1]

Disposal Workflows
Scenario A: Disposal of Solid Waste (Excess Reagent)
Objective: Isolate the solid to prevent dust generation and ensure thermal destruction.

Segregation: Do not mix Sulmarin Disodium with oxidizers or strong acids.

Primary Containment: Transfer the solid substance into a clear, sealable polyethylene bag or

a screw-top high-density polyethylene (HDPE) jar.[1][2]

Scientific Rationale: Double-containing prevents dispersion if the outer container is

compromised.[1][2]

Labeling: Affix a hazardous waste tag.

Constituents: "Sulmarin Disodium (Coumarin Derivative)"[1][3]
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Hazard Class: "Non-RCRA Regulated Pharmaceutical" (unless specific local codes apply,

but generally treated as organic chemical waste).[1]

State: Solid.

Final Disposal: Place the sealed container into the Solid Organic Waste Drum destined for

incineration.

Scenario B: Disposal of Aqueous Solutions
Objective: Prevent release into municipal water systems.

Assessment: Determine the pH of the solution. Sulmarin solutions are typically neutral to

slightly acidic.[1]

Collection: Pour the solution into a Liquid Chemical Waste Carboy (HDPE or Glass).

Critical Step: Ensure the carboy is designated for "Aqueous Organics" or "Non-

Halogenated Organics" depending on your facility's specific stream.

Rinsing: Triple-rinse the original glassware with a small volume of water. Add the rinsate to

the waste carboy.[1]

Self-Validating Step: Triple rinsing removes >99.9% of the residue, rendering the

glassware "RCRA empty" and safe for washing.

Visualizing the Decision Matrix
The following diagram outlines the logical flow for determining the correct disposal path based

on the physical state of the Sulmarin waste.
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Waste Generation:
Sulmarin Disodium
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Hazardous Debris Container

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and disposal of Sulmarin Disodium
waste streams.[1][2]

Emergency Spill Management
In the event of a spill, immediate containment is required to prevent inhalation.

PPE Upgrade: Wear nitrile gloves, lab coat, and safety goggles. If the spill is >10g of powder,

use an N95 respirator to prevent inhalation of dust.

Containment (The "Wet Method"):
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Do NOT dry sweep. Dry sweeping generates aerosols.

Cover the spill with paper towels dampened with water or a mild detergent.[1]

Wipe inward from the periphery to the center.[1]

Decontamination: Clean the surface with water and soap. Place all contaminated paper

towels and gloves into a hazardous waste bag (Scenario A).

Regulatory Compliance & Classification
RCRA Status: Sulmarin Disodium is not typically listed as a P-listed or U-listed acute

hazardous waste under US EPA regulations (40 CFR 261.33).[1][2] However, it should be

managed as Non-RCRA Regulated Chemical Waste due to its pharmaceutical activity.

Best Practice: Always default to incineration for organic pharmaceutical salts to ensure

complete thermal destruction of the coumarin ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085518#sulmarin-disodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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